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Compound of Interest

1-(2-(4-
Compound Name:

Bromophenoxy)ethyl)pyrazole
CAS No.: 1150271-30-9

Cat. No.: B1522712

Get Quote

Executive Summary

1-(2-(4-Bromophenoxy)ethyl)pyrazole is a specialized halogenated fragment probe designed
for structural biology and medicinal chemistry campaigns. Unlike high-affinity inhibitors, this
molecular probe is engineered to detect and map low-affinity binding pockets on target proteins
(e.g., Kinases, Metalloproteases, Bromodomains).

Its utility is defined by three core features:
+ Anomalous Scattering Reporter: The bromine atom (

) serves as an intrinsic X-ray label, allowing unambiguous identification of the binding pose
via anomalous difference maps, even at low occupancy.

» Privileged Scaffold Architecture: The N-alkyl pyrazole moiety mimics histidine-like
interactions (acceptor/donor versatility), while the bromophenoxy group probes
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hydrophobic/halogen-bonding sub-pockets.

o Synthetic Expandability: The aryl bromide provides a pre-installed handle for rapid "fragment
growing" via Suzuki-Miyaura or Buchwald-Hartwig couplings once a hit is validated.

Technical Specifications & Physicochemical

Profile[1]

Parameter Specification Relevance to Probing
CAS Number 1150271-30-9 Unique Ildentifier
C
H Low MW (<300 Da) fits "Rule
Formula "
BrN of 3" for fragments.
O
Ideal for high ligand efficiency
MW 267.12 g/mol i
(LE) screening.
Lipophilic enough to penetrate
LogP (Calc) ~3.2 hydrophobic pockets; requires
DMSO for stock.
Probes hydrogen bonding
H-Bond Acceptors 2 (Pyrazole N, Ether O) networks (e.g., kinase hinge
regions).
Acts purely as an
H-Bond Donors 0 ]
acceptor/hydrophobic probe.
K-edge absorption at 13.47
Anomalous Scatterer Bromine (Br) keV (0.92 A); strong

anomalous signal.

Application 1: X-ray Crystallographic Screening
(Anomalous Phasing)
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Principle
In fragment screening, small molecules often bind with low affinity (
in mM range), making electron density maps (

) difficult to interpret due to low occupancy. This probe utilizes the Bromine Anomalous Signal.
By collecting diffraction data at the Bromine K-edge or an optimized wavelength, researchers
can generate an anomalous difference map (

) that reveals the precise location of the Br atom, confirming the binding event and orientation.

Experimental Workflow

Probe Stock ilution Crystal Soaking quilibration Cryo-Protection ounting X-Ray Diffraction rocessing Anomalous Map Hit Validation
(100 mM in DMSO) (24h, 10-50 mM) (+ Probe) (0.91 A/13.5 keV) Calculation (Br Peak > 40)

Click to download full resolution via product page

Figure 1: Crystallographic workflow for validating the probe binding using Bromine anomalous
scattering.

Detailed Protocol: Crystal Soaking & Data Collection

Reagents:

e Probe: 1-(2-(4-Bromophenoxy)ethyl)pyrazole (High Purity >98%).
e Solvent: Anhydrous DMSO.

« Target Crystals: Apo-protein crystals (diffracting < 2.5 A).
Step-by-Step Procedure:

o Stock Preparation: Dissolve the probe in DMSO to a concentration of 100 mM. Sonicate for 5
minutes to ensure complete solubilization.

e Soaking Solution: Dilute the stock into the crystallization mother liquor.

o Target Concentration: 10 mM to 50 mM (depending on crystal tolerance).
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o DMSO Limit: Ensure final DMSO concentration does not exceed 10-15% (or the crystal's
tolerance limit).

 Incubation: Transfer crystals into the soaking drop. Incubate for 2 to 24 hours.

o Note: The pyrazole nitrogen may coordinate with metal ions in the buffer; monitor for
precipitation.

o Cryo-Protection: Transfer crystals briefly to a cryo-solution containing the same
concentration of the probe to prevent de-occupancy (off-rates can be fast).

o Data Collection:
o Mount crystal at 100 K.

o Energy Setting: Tune the beamline to 13.5 keV (approx. 0.919 A) to maximize the Bromine
anomalous signal (

). Alternatively, collect at a standard 0.97 A if the flux is higher, as Br still has a significant
signal (

)-
e Analysis:
o Process data (e.g., XDS, DIALYS).
o Calculate the anomalous difference map. Look for spherical density peaks > 4.0

that correspond to the expected position of the Bromine atom.

Application 2: Chemical Probe for Ligandability
(SAR Expansion)

Once binding is confirmed, this molecule serves as a Chemical Handle. The structure is
modular:

o Head (Pyrazole): Binds polar/hinge regions.
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 Tail (Bromophenyl): Binds hydrophobic pockets.

Protocol: Fragment Growing via Suzuki Coupling

This protocol describes how to functionalize the probe to improve affinity, transforming the
fragment into a lead compound.

Reaction Scheme: Probe-Br + R-B(OH)2 ->[Pd] -> Probe-R
Standard Micro-Scale Coupling Protocol:
e Reaction Mix: In a microwave vial, combine:

o Probe (1.0 equiv, e.g., 50 pumol)

[e]

Boronic Acid Partner (1.5 equiv)

o

Catalyst: Pd(dppf)ClI
(5 mol%)

Base: K

[¢]

CO

(3.0 equiv)

[¢]

Solvent: Dioxane:Water (4:1, 0.5 mL)

» Execution: Degas with Nitrogen. Seal and heat at 80°C for 2 hours (or microwave at 100°C
for 20 min).

« Purification: Filter through a celite plug, dilute with EtOAc, wash with brine, and purify via
Prep-HPLC.

 Validation: Test the new analog (Probe-R) for improved

or

against the target.
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Biological Context & Target Classes

This probe is particularly effective for the following protein families due to its pharmacophore

features:
Target Class Potential Binding Mode Rationale
The pyrazole nitrogen (N2) can
] ] ) accept a H-bond from the
Kinases Hinge Binder )
backbone amide (e.g., Met
residue in hinge).
Pyrazoles can coordinate Zn
Metalloproteases Metal Coordination or Fe
in active sites.
The bromophenyl group fits
Nuclear Receptors Hydrophobic Pocket deep lipophilic cavities (e.g.,
ERR, PPAR).
The Ar-Linker-N motif
) o resembles Sigma-1 receptor
Sigma Receptors Allosteric Site ) )
ligands, probing chaperone
pockets.
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Disclaimer: This document is for research use only. The protocols described involve hazardous
chemicals (DMSO, Palladium catalysts) and should be performed in a controlled laboratory
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environment by trained personnel.

» To cite this document: BenchChem. [Application Note: 1-(2-(4-Bromophenoxy)ethyl)pyrazole
as a Structural & Ligandability Probe]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1522712/docs#application-note-1-2-4-
bromophenoxy-ethyl-pyrazole-as-a-structural-ligandability-probe]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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